Cas no 332949-93-6 (3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide)

• Product Name: 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• CAS No: 332949-93-6
• MF: C₁₇H₁₆ClN₃OS
• MW: 345.846441268921
• CID: 6786771
• PubChem ID: 734372
• Update Time: 2025-11-01

3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• NS-05610
• APSUVAOBLSJCEU-UHFFFAOYSA-N
• Oprea1_557451
• MFCD02739722
• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethyl-
• 332949-93-6
• CS-0320348
• Oprea1_644729
• 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• STK782660
• AKOS000273411
• BAS 02054015

• Inchi： 1S/C17H16ClN3OS/c1-8-4-5-11(18)7-12(8)21-16(22)15-14(19)13-9(2)6-10(3)20-17(13)23-15/h4-7H,19H2,1-3H3,(H,21,22)
• InChI Key： APSUVAOBLSJCEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C1=C(C2C(=NC(C)=CC=2C)S1)N)=O

Computed Properties

• Exact Mass: 345.0702610g/mol
• Monoisotopic Mass: 345.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

Introduction to 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 332949-93-6)

3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 332949-93-6, belongs to the class of thienopyridine derivatives, which are known for their diverse biological activities. The presence of multiple functional groups, including an amino group, a chloro-substituted phenyl ring, and a dimethylthieno[2,3-b]pyridine core, contributes to its complex reactivity and potential therapeutic applications.

The structural framework of 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is characterized by a fused heterocyclic system consisting of a thiophene ring linked to a pyridine ring. This particular arrangement creates a conformation that is conducive to interactions with biological targets, making it a promising candidate for drug development. The compound's molecular structure also incorporates substituents that enhance its solubility and bioavailability, which are critical factors in the design of effective pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Thienopyridines, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The specific substitution pattern in 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide suggests that it may exhibit inhibitory activity against enzymes or receptors involved in these pathologies.

In vitro studies have demonstrated that derivatives of thienopyridine can modulate multiple signaling pathways by binding to specific targets. For instance, some thienopyridines have been shown to inhibit kinases that play a role in cancer cell proliferation. The amino and carboxamide functional groups in 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide provide opportunities for further chemical modification to optimize its pharmacokinetic properties and enhance its binding affinity to biological targets.

The chloro-substituted phenyl ring is another key feature of this compound that may contribute to its biological activity. Chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to engage in hydrophobic interactions and polar interactions with biological targets. The presence of this substituent in 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide may enhance its binding affinity to proteins such as kinases or transcription factors.

The dimethylthieno[2,3-b]pyridine core is particularly interesting from a structural perspective. This moiety combines the properties of both thiophene and pyridine rings, providing a versatile platform for drug design. The dimethylation at the 4 and 6 positions further stabilizes the ring system and may influence the electronic properties of the molecule, affecting its interaction with biological targets.

Current research in the field of heterocyclic chemistry is focused on developing new synthetic methodologies that allow for the efficient preparation of complex thienopyridine derivatives. These methods aim to improve yield and purity while reducing the number of synthetic steps required. The synthesis of 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide would likely involve multi-step reactions involving cyclization, functional group transformations, and purification techniques.

The potential applications of 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for studying the mechanisms of various biological processes. Additionally, it could serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

In conclusion, 3-amino-N-(5-chloro-2-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 332949-93-6) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation into its biological activities and therapeutic applications. As research continues in heterocyclic chemistry，this compound will likely play an important role in the development of novel therapeutic agents.